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Compound of Interest

Compound Name: 5H-Benzofuro[3,2-c]carbazole-d10

Cat. No.: B12379518 Get Quote

Essential Safety and Handling of 5H-Benzofuro[3,2-
c]carbazole-d10
For researchers, scientists, and drug development professionals, the proper handling of

specialized compounds like 5H-Benzofuro[3,2-c]carbazole-d10 is paramount for both

personal safety and maintaining the integrity of the substance. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe and effective use of this deuterated aromatic heterocyclic compound.

Compound Information:

Property Value

Chemical Name 5H-Benzofuro[3,2-c]carbazole-d10

CAS Number 2607949-29-9[1][2]

Molecular Formula C18HD10NO[1]

Molecular Weight 267.35 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12379518?utm_src=pdf-interest
https://www.benchchem.com/product/b12379518?utm_src=pdf-body
https://www.benchchem.com/product/b12379518?utm_src=pdf-body
https://www.benchchem.com/product/b12379518?utm_src=pdf-body
https://www.chembk.com/en/chem/5H-Benzofuro[3,2-c]carbazole-d10
https://www.chembk.com/en/chem/5H-Benzofuro[3,2-c]carbazole-1,2,3,4,6,7,8,9,10,11-d10
https://www.chembk.com/en/chem/5H-Benzofuro[3,2-c]carbazole-d10
https://www.chembk.com/en/chem/5H-Benzofuro[3,2-c]carbazole-d10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a specific Safety Data Sheet (SDS) for the deuterated form is not readily available, the

parent compound, 5H-Benzofuro[3,2-c]carbazole, is known to be harmful if swallowed (H302)

and is associated with a GHS07 (Warning) pictogram. The toxicological properties of this class

of compounds are not fully investigated, and it is prudent to assume that it may cause eye,

skin, and respiratory tract irritation[3]. Due to its deuterated nature, it is also likely to be

hygroscopic, readily absorbing moisture from the atmosphere[4].

Required Personal Protective Equipment:

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn. Always

inspect gloves for integrity

before use and change them

immediately if contaminated.[5]

[6]

Eye Protection
Safety glasses with side

shields or safety goggles

Must meet ANSI Z87.1

standards to protect against

chemical splashes.[5][6]

Body Protection Laboratory coat

A flame-resistant lab coat (e.g.,

Nomex) should be worn and

fully buttoned to protect

against splashes and spills.[5]

Respiratory Protection Use in a well-ventilated area

All handling of the solid

compound should be

performed in a certified

chemical fume hood to avoid

inhalation of dust particles.[3]

Step-by-Step Handling Protocol
The primary concern when handling deuterated compounds is to prevent isotopic dilution

through hydrogen-deuterium (H-D) exchange with atmospheric moisture[4][7].
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Experimental Workflow:

Acclimatization: Before use, allow the sealed container of 5H-Benzofuro[3,2-c]carbazole-
d10 to equilibrate to room temperature. This crucial step prevents condensation from forming

inside the container upon opening.[4]

Inert Atmosphere Operations: All manipulations of the compound should be carried out under

a dry, inert atmosphere, such as a glove box or under a gentle stream of nitrogen or argon

gas. This minimizes exposure to moisture and air.[4][7]

Weighing: Use a calibrated analytical balance inside the inert atmosphere to accurately

weigh the desired amount of the solid.

Dissolution: If preparing a solution, use anhydrous solvents to dissolve the compound.

Storage of Solutions: Store prepared solutions in tightly sealed vials with PTFE-lined caps to

prevent solvent evaporation and atmospheric contamination. For long-term storage,

refrigeration (2-8 °C) or freezing (-20 °C) is recommended.[7]
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Safe Handling Workflow for 5H-Benzofuro[3,2-c]carbazole-d10

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, while holding the

eyelids open. Seek medical attention.[3]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cups of water or milk. Seek

immediate medical attention.[3]

Spills

In case of a spill, evacuate the area. Wearing

appropriate PPE, carefully sweep or vacuum up

the solid material, avoiding dust generation.

Place the waste in a sealed container for

disposal.[3]

Disposal Plan
All waste containing 5H-Benzofuro[3,2-c]carbazole-d10 must be treated as hazardous

chemical waste.

Disposal Workflow:
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Collect Waste in a Labeled, Sealed Container

Store Waste in a Designated Hazardous Waste Area

Arrange for Pickup by a Licensed Chemical Waste Disposal Service
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Chemical Waste Disposal Workflow

Disposal Steps:

Segregation: Collect all solid waste, contaminated consumables (e.g., gloves, weighing

paper), and unused solutions in a dedicated, clearly labeled, and sealed hazardous waste

container.

Storage: Store the waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

Disposal: Dispose of the chemical waste through a licensed and certified hazardous waste

disposal company, following all local, state, and federal regulations. Do not dispose of it

down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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